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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of
tetradecahydroanthracene, also known as perhydroanthracene. It includes a detailed
summary of their Chemical Abstracts Service (CAS) numbers, methodologies for their
synthesis and separation, and a visualization of their stereochemical relationships. This
document is intended to serve as a valuable resource for professionals in the fields of chemical
research and drug development.

Data Presentation: CAS Numbers of
Tetradecahydroanthracene Isomers

Tetradecahydroanthracene (Ci4H24) is a saturated tetracyclic hydrocarbon with multiple
stereoisomers due to the presence of several chiral centers. The spatial arrangement of the
hydrogen atoms at the ring junctions gives rise to a variety of cis/trans and syn/anti
configurations. The CAS numbers for several of these isomers are summarized in the table
below for easy comparison.
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Isomer Name/Synonym Stereochemistry CAS Number
Tetradecahydroanthracene Unspecified mixture of isomers  6596-35-6[1]
cis,anti,cis-

(4aa, 8ap, 9aa, 10ap)- 29863-91-0[2][3]1[4]
Perhydroanthracene
cis,trans-Perhydroanthracene (4aa, 8aa, 9aa, 10apB)- 2109-05-9[5][6]1[71[8]1I9]
trans,syn,trans-

(4aa,8aa,9apB,10aaq)- 1755-19-7[10]
Perhydroanthracene
trans-anti-trans- N

Not specified 30008-95-8[11]

Perhydroanthracene

cis-Cisold-cis- CID 12635295[12]
perhydroanthracene

cis-Transoid-cis- CID 12635294
perhydroanthracene

It is important to note that due to the complexity of its stereochemistry, not all possible isomers
have been synthesized or assigned a unique CAS number. There are five possible
diastereomers of perhydroanthracene.[13][14]

Experimental Protocols

The synthesis and separation of tetradecahydroanthracene isomers are critical for their
individual study. The following sections detail the general methodologies employed in these
processes.

The most common method for the synthesis of perhydroanthracene is the catalytic
hydrogenation of anthracene.[13] This process involves the addition of hydrogen across the
double bonds of the aromatic rings of anthracene in the presence of a catalyst.

Materials and Equipment:
e Anthracene

» High-pressure autoclave reactor
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e Hydrogen gas (high purity)

o Catalyst (e.g., Nickel on H[3-Zeolite, Platinum on carbon, Palladium on alumina, Fe-based
catalysts)[15][16][17]

e Solvent (e.g., supercritical carbon dioxide, or a suitable organic solvent)[15]
Procedure:

e The anthracene starting material is dissolved in a suitable solvent and placed into a high-
pressure autoclave reactor.

» A catalytic amount of the chosen hydrogenation catalyst is added to the solution.
e The reactor is sealed and purged with an inert gas, such as nitrogen, to remove any oxygen.

e The reactor is then pressurized with high-purity hydrogen gas to a specific pressure (e.g.,
2.76 MPa to 12.0 MPa).[15]

e The mixture is heated to the desired reaction temperature (e.g., 80°C to 420°C) and stirred
continuously for a set duration (e.g., 60 minutes to 6 hours).[15]

e Upon completion, the reactor is cooled to room temperature, and the excess hydrogen
pressure is carefully released.

e The catalyst is removed by filtration.

e The solvent is removed under reduced pressure to yield the crude product, which is a
mixture of tetradecahydroanthracene isomers.

The specific isomer distribution in the final product is highly dependent on the reaction
conditions, including the choice of catalyst, temperature, pressure, and reaction time.

The separation of the complex mixture of tetradecahydroanthracene isomers obtained from
hydrogenation is a significant analytical challenge. High-performance liquid chromatography
(HPLC) and gas chromatography (GC) are the primary techniques employed for this purpose.
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Gas Chromatography (GC): Capillary GC is a powerful technique for the separation of volatile
and thermally stable isomers.[18]

Column: A high-resolution capillary column, often with a non-polar or medium-polarity
stationary phase, is used. For complex isomer separations, liquid crystalline stationary
phases can offer enhanced selectivity.[18]

Carrier Gas: Hydrogen or helium is typically used as the carrier gas.

Temperature Program: A programmed temperature gradient is often employed to achieve
optimal separation of the various isomers.

Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for
detection and identification.

High-Performance Liquid Chromatography (HPLC): HPLC is another effective method for the
separation of non-volatile or thermally labile isomers.[19][20][21][22]

Column: A chiral stationary phase is often necessary to resolve enantiomeric pairs of
isomers. Reversed-phase C18 columns can also be used for the separation of
diastereomers.

Mobile Phase: The choice of mobile phase depends on the column and the specific isomers
being separated. A mixture of organic solvents (e.g., methanol, acetonitrile) and buffered
aqueous solutions is common.

Detector: A UV detector is commonly used if the isomers possess a chromophore, although
for saturated hydrocarbons like tetradecahydroanthracene, a refractive index detector or a
mass spectrometer would be more appropriate.

Visualization of Isomeric Relationships

The stereochemical relationships between the different isomers of tetradecahydroanthracene
can be visualized to better understand their structural diversity. The following diagram
illustrates the classification of isomers based on the cis/trans and syn/anti nomenclature of the
ring fusions.
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Caption: Synthesis of Perhydroanthracene Isomers from Anthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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